Cas no 898775-92-3 ( )

  structure
  structure
Product Name: 
CAS No:898775-92-3
MF:C16H14BrFO2
MW:337.183567523956
CID:994208
PubChem ID:24725886
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromo-3-fluorophenyl)-3-(4-methoxyphenyl)propan-1-one
    • 4'-BROMO-3'-FLUORO-3-(4-METHOXYPHENYL)PROPIOPHENONE
    • DTXSID30644279
    • 898775-92-3
    • MFCD03843172
    • AKOS016021472
    • 1-(4-Bromo-3-fluorophenyl)-3-(4-methoxyphenyl)-1-propanone
    •  
    • MDL： MFCD03843172
    • Inchi： 1S/C16H14BrFO2/c1-20-13-6-2-11(3-7-13)4-9-16(19)12-5-8-14(17)15(18)10-12/h2-3,5-8,10H,4,9H2,1H3
    • InChI Key： FFTIZOIAMGJZPS-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1F)C(CCC1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 336.01600
  • Monoisotopic Mass: 336.01612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 4.41230

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

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